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Abstract

Oxane-4-thiol, also known as Tetrahydro-2H-pyran-4-thiol, is a heterocyclic organic compound
of significant interest in medicinal chemistry and materials science. Its unique structural
scaffold, incorporating both a tetrahydropyran ring and a reactive thiol group, makes it a
versatile building block for the synthesis of novel molecules with diverse biological activities
and material properties. This technical guide provides a comprehensive overview of the
physical and chemical properties of Oxane-4-thiol, detailed experimental protocols for its
synthesis and characterization, and a discussion of its current and potential applications in
research and drug development.

Introduction: The Significance of the Oxane-4-thiol
Moiety

The tetrahydropyran (oxane) ring is a prevalent structural motif in a vast array of natural
products and pharmaceuticals. Its saturated, non-planar structure can impart favorable
pharmacokinetic properties to drug candidates, including improved solubility and metabolic
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stability. When combined with a thiol (-SH) group at the 4-position, the resulting Oxane-4-thiol
molecule possesses a highly nucleophilic center, enabling a wide range of chemical
transformations. This unique combination of a stable heterocyclic core and a reactive functional
group makes Oxane-4-thiol a valuable intermediate for introducing the tetrahydropyran moiety
into larger, more complex molecules and for the development of sulfur-containing compounds
with potential therapeutic applications.

Physicochemical Properties of Oxane-4-thiol

A thorough understanding of the physical and chemical properties of Oxane-4-thiol is essential
for its effective use in synthesis and drug design. The following table summarizes its key
physicochemical parameters.

Property Value Source
Chemical Formula CsH100S [1]
Molecular Weight 118.20 g/mol [1]
CAS Number 203246-71-3 [1]
Appearance Colorless to pale yellow liquid

Odor Distinctive, thiol-like

Boiling Point 174.8 °C at 760 mmHg [2]
Density 1.03 g/cm3 [2]
Flash Point 59.5°C [2]
Solubility Soluble in organic solvents

pKa (estimated) ~10-11 [3]

Note: Some physical properties, such as melting point, are not readily available in the literature,
which is common for non-crystalline liquids.

Chemical Structure and Reactivity
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The chemical behavior of Oxane-4-thiol is dictated by the interplay between the
tetrahydropyran ring and the thiol functional group.

Figure 1: Chemical Structure of Oxane-4-thiol.

The thiol group is the primary site of reactivity, undergoing a variety of transformations
characteristic of aliphatic thiols.

Acidity and Thiolate Formation

Similar to other aliphatic thiols, Oxane-4-thiol is weakly acidic, with an estimated pKa around
10-11.[3] In the presence of a base, it is readily deprotonated to form the corresponding thiolate
anion. This thiolate is a potent nucleophile and plays a central role in many of the reactions of
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Oxane-4-thiol.

Figure 3: Oxidation pathway of Oxane-4-thiol.

"Click" Chemistry

The thiol group of Oxane-4-thiol can participate in "click" reactions, such as thiol-ene and thiol-
epoxy reactions. [4][5]These reactions are characterized by their high efficiency, selectivity, and
mild reaction conditions, making them powerful tools for bioconjugation and materials
synthesis.

Experimental Protocols
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Synthesis of Oxane-4-thiol

A common laboratory-scale synthesis of Oxane-4-thiol involves the reduction of the
corresponding ketone, tetrahydro-4H-pyran-4-one, to the alcohol, followed by conversion to a
leaving group and subsequent displacement with a thiol surrogate. A more direct approach
involves the reaction of a suitable precursor with a source of hydrosulfide.

Protocol: Synthesis from Tetrahydro-4H-thiopyran-4-one
This protocol is adapted from general methods for the synthesis of thiols from ketones.
e Reduction of Tetrahydro-4H-thiopyran-4-one:

o To a stirred solution of tetrahydro-4H-thiopyran-4-one (1.0 eq) in methanol at 0 °C, add
sodium borohydride (1.5 eq) portion-wise.

o Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC
analysis indicates complete consumption of the starting material.

o Quench the reaction by the slow addition of water.
o Extract the aqueous layer with ethyl acetate (3x).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield tetrahydro-2H-thiopyran-4-ol.

o Conversion to a Mesylate:

o Dissolve the crude tetrahydro-2H-thiopyran-4-ol (1.0 eq) in dichloromethane and cool to 0
°C.

o Add triethylamine (1.5 eq) followed by the dropwise addition of methanesulfonyl chloride
(1.2 eq).

o Sitir the reaction at 0 °C for 1-2 hours.

o Wash the reaction mixture with cold 1M HCI, saturated sodium bicarbonate solution, and
brine.
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o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure to obtain the crude mesylate.

e Thiol Formation:
o Dissolve the crude mesylate in a suitable solvent such as DMF.

o Add a thiolating agent, such as sodium hydrosulfide or thiourea followed by hydrolysis. [6]
* Heat the reaction mixture as necessary and monitor by TLC.

o Upon completion, perform an aqueous workup and purify the product by distillation or
column chromatography to yield Oxane-4-thiol.

Characterization of Oxane-4-thiol

Standard analytical techniques are employed to confirm the identity and purity of the
synthesized Oxane-4-thiol.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR spectroscopy will show characteristic signals for the protons on the
tetrahydropyran ring and a signal for the thiol proton, which is typically broad and its
chemical shift is concentration-dependent.

o 13C NMR spectroscopy will display the expected number of signals for the carbon atoms of
the tetrahydropyran ring.

* Infrared (IR) Spectroscopy:

o The IR spectrum will exhibit a characteristic S-H stretching vibration in the region of 2550-
2600 cm~1.

e Mass Spectrometry (MS):

o The mass spectrum will show the molecular ion peak corresponding to the molecular
weight of Oxane-4-thiol (m/z = 118.20).

Applications in Research and Drug Development
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The unique structural features of Oxane-4-thiol make it a valuable tool in several areas of
chemical and pharmaceutical research.

Medicinal Chemistry

The tetrahydropyran scaffold is a privileged structure in drug discovery, and Oxane-4-thiol
provides a convenient handle to introduce this moiety into potential drug candidates. [7]The
thiol group can be used as a point of attachment for various pharmacophores or as a key
interacting group with biological targets. Furthermore, derivatives of thiopyrans have
demonstrated a broad range of pharmacological activities, including anticancer, anti-
inflammatory, and antimicrobial properties.

Bioconjugation

The nucleophilic nature of the thiol group allows for its use in bioconjugation reactions, where it
can be selectively reacted with electrophilic groups on biomolecules such as proteins and
peptides. This is particularly useful for the development of targeted drug delivery systems and
diagnostic agents.

Materials Science

Thiols are widely used in materials science for the functionalization of surfaces and the
synthesis of polymers. Oxane-4-thiol can be employed in the preparation of novel polymers
and self-assembled monolayers with tailored properties, leveraging the presence of the
tetrahydropyran ring to influence characteristics such as polarity and solubility.

Safety and Handling

Oxane-4-thiol should be handled with appropriate safety precautions in a well-ventilated fume
hood. As with most thiols, it has a strong, unpleasant odor. It is flammable and appropriate
measures should be taken to avoid ignition sources. Personal protective equipment, including
safety glasses, gloves, and a lab coat, should be worn at all times.

Conclusion

Oxane-4-thiol is a versatile and valuable building block for organic synthesis, with significant
potential in drug discovery and materials science. Its combination of a stable tetrahydropyran
core and a reactive thiol group allows for a wide range of chemical modifications, enabling the
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creation of novel molecules with diverse functionalities. A thorough understanding of its
physical and chemical properties, as outlined in this guide, is crucial for harnessing its full
potential in research and development.

References
e Royal Society of Chemistry. RSC Advances. (2012).

e ChemBK. 2H-pyran-4-thiol, tetrahydro-. (2024).

o Chemistry Steps. Reactions of Thiols.

e ChemicalBook.

» ResearchGate. Simple and Efficient Preparation of Reagents for Thiopyran Introduction:
Methyl Tetrahydro-4-oxo-2H-thiopyran-3-carboxylate, Tetrahydro-4H-thiopyran-4-one, and
3,6-Dihydro-4-trimethylsilyloxy-2H-thiopyran. (2017).

 Indian Academy of Sciences. Synthetic access to thiols: A review.

e ResearchGate. Synthesis of tetrahydro-4H-thiopyran-4-ones (microreview).

e Taylor & Francis. Thiopyran — Knowledge and References.

e Google Patents. CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one.

e ChemicalBook.

e MDPI.

o Estonian Academy Publishers. Synthesis of 2-(S)-[(4-methylphenyl)sulfinyl]-2-cyclo penten-
1-one, a D-ring precursor of 9,11-secosterols. (2022).

e« PMC.

e Organic Chemistry Data.

o MDPI. Impact of Molecular and Crystal Structure on the Melting Points in Halo-Substituted
Phenyl-Quinazolinones. (2024).

e Angene Chemical. Tetrahydro-2H-pyran-4-thiol(CAS# 203246-71-3).

e Pearson+.

e RSC Publishing. Theoretical modeling of pKa's of thiol compounds in aqueous solution.

e Master Organic Chemistry. The pKa Table Is Your Friend. (2010).

o MDPI. Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a
1,2,4-Triazole Ring.

e« PMC.

o ACS Publications. Density Functional Theory Calculation of pKa's of Thiols in AQueous
Solution Using Explicit Water Molecules and the Polarizable Continuum Model | The Journal
of Physical Chemistry A.

o Wikipedia. Thiol.

e Preprints.org. Thiol-epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols
Containing 1,2,4-Triazole Ring. (2025).

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Wikipedia. Click chemistry.
e PubChem. Tetrahydropyran | C5H100 | CID 8894.
e Sinochem Nanjing Corpor

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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